Cas no 61797-83-9 (Nonanamide, N-[2-[(1-oxononyl)amino]ethyl]-N-[2-(phenylthio)ethyl]-)

• Product Name: Nonanamide, N-[2-[(1-oxononyl)amino]ethyl]-N-[2-(phenylthio)ethyl]-
• CAS No: 61797-83-9
• MF: C₂₈H₄₈N₂O₂S
• MW: 476.757926940918
• CID: 465845
• PubChem ID: 71392026
• Update Time: 2025-04-19

Nonanamide, N-[2-[(1-oxononyl)amino]ethyl]-N-[2-(phenylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Nonanamide, N-[2-[(1-oxononyl)amino]ethyl]-N-[2-(phenylthio)ethyl]-
• N-[2-[nonanoyl(2-phenylsulfanylethyl)amino]ethyl]nonanamide
• DTXSID90813848
• 61797-83-9
• N-[2-(Nonanoylamino)ethyl]-N-[2-(phenylsulfanyl)ethyl]nonanamide

• Inchi： 1S/C28H48N2O2S/c1-3-5-7-9-11-16-20-27(31)29-22-23-30(24-25-33-26-18-14-13-15-19-26)28(32)21-17-12-10-8-6-4-2/h13-15,18-19H,3-12,16-17,20-25H2,1-2H3,(H,29,31)
• InChI Key： BWQWTICCXZLMBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCN(C(CCCCCCCC)=O)CCNC(CCCCCCCC)=O

Computed Properties

• Exact Mass: 476.34394
• Monoisotopic Mass: 476.34364995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 21
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 49.41